3-Quinolinecarbonitrile, 8-ethyl-4-hydroxy-
Overview
Description
3-Quinolinecarbonitrile, 8-ethyl-4-hydroxy- is a chemical compound with the molecular formula C12H10N2O. It is known for its unique structure, which includes a quinoline ring substituted with an ethyl group at the 8th position, a hydroxy group at the 4th position, and a carbonitrile group at the 3rd position.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-Quinolinecarbonitrile, 8-ethyl-4-hydroxy- typically involves the reaction of appropriate quinoline derivatives with reagents that introduce the ethyl, hydroxy, and carbonitrile groups. One common method involves the use of ethyl-substituted quinoline derivatives, which are then subjected to nitrile formation reactions under controlled conditions .
Industrial Production Methods
Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This often includes the use of catalysts and specific solvents to facilitate the reactions and improve efficiency .
Chemical Reactions Analysis
Types of Reactions
3-Quinolinecarbonitrile, 8-ethyl-4-hydroxy- undergoes various types of chemical reactions, including:
Oxidation: The hydroxy group can be oxidized to form corresponding quinoline ketones.
Reduction: The nitrile group can be reduced to form amines.
Substitution: The ethyl group can be substituted with other functional groups under appropriate conditions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and hydrogen gas (H2) in the presence of a catalyst are often used.
Substitution: Various nucleophiles can be used for substitution reactions, depending on the desired product.
Major Products Formed
Oxidation: Quinoline ketones.
Reduction: Quinoline amines.
Substitution: Various substituted quinoline derivatives.
Scientific Research Applications
3-Quinolinecarbonitrile, 8-ethyl-4-hydroxy- has a wide range of applications in scientific research:
Chemistry: Used as a building block for the synthesis of more complex molecules.
Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: Investigated for its potential therapeutic effects and as a lead compound for drug development.
Industry: Utilized in the production of dyes, pigments, and other industrial chemicals.
Mechanism of Action
The mechanism of action of 3-Quinolinecarbonitrile, 8-ethyl-4-hydroxy- involves its interaction with specific molecular targets and pathways. It may act by inhibiting certain enzymes or interfering with cellular processes, leading to its observed biological effects. The exact molecular targets and pathways can vary depending on the specific application and context .
Comparison with Similar Compounds
3-Quinolinecarbonitrile, 8-ethyl-4-hydroxy- can be compared with other similar compounds, such as:
3-Quinolinecarbonitrile, 8-ethoxy-4-hydroxy-: Similar structure but with an ethoxy group instead of an ethyl group.
3-Quinolinecarbonitrile, 8-methyl-4-hydroxy-: Similar structure but with a methyl group instead of an ethyl group.
3-Quinolinecarbonitrile, 8-ethyl-4-oxo-: Similar structure but with an oxo group instead of a hydroxy group.
Biological Activity
3-Quinolinecarbonitrile, 8-ethyl-4-hydroxy- is a compound belonging to the quinoline family, which has garnered attention for its potential biological activities. Quinoline derivatives are known for their diverse pharmacological properties, including antimicrobial, anticancer, and antiviral activities. This article explores the biological activity of 3-quinolinecarbonitrile, focusing on its mechanisms of action, synthesis, and therapeutic applications.
Chemical Structure and Properties
The chemical structure of 3-quinolinecarbonitrile, 8-ethyl-4-hydroxy- can be represented as follows:
This compound features a quinoline ring with a cyano group and a hydroxy group, contributing to its unique reactivity and biological interactions.
The biological activity of 3-quinolinecarbonitrile is primarily attributed to its ability to interact with various biological targets:
- Antimicrobial Activity : The compound exhibits significant antibacterial effects against a range of pathogens. Research indicates that it can inhibit the growth of bacteria such as Pseudomonas aeruginosa and Klebsiella pneumoniae, with inhibition zones comparable to standard antibiotics .
- Anticancer Properties : Studies have demonstrated that quinoline derivatives can inhibit protein kinases involved in cancer progression. This inhibition can lead to reduced cell proliferation in various cancer cell lines, including hepatocellular carcinoma (HepG2) and prostatic carcinoma (PC3) .
- Antiviral Activity : The compound has shown promise as an antiviral agent, particularly against viruses like H5N1. Its effectiveness appears to be influenced by the lipophilicity of substituents on the anilide ring .
Synthesis
The synthesis of 3-quinolinecarbonitrile typically involves several steps, including:
- Formation of the Quinoline Core : Starting from simple aromatic compounds, the quinoline structure is established through cyclization reactions.
- Introduction of Functional Groups : The hydroxy and cyano groups are introduced via electrophilic substitution reactions or other synthetic pathways.
- Purification : The final product is purified using techniques such as recrystallization or chromatography.
A detailed synthetic route can be summarized in the following table:
Step | Reaction Type | Reagents | Conditions |
---|---|---|---|
1 | Cyclization | Aromatic amine + α-cyano ketone | Heat under reflux |
2 | Substitution | Hydroxylating agent | Acidic conditions |
3 | Purification | Solvent (e.g., ethanol) | Recrystallization |
Case Studies
Several studies have highlighted the biological activity of quinoline derivatives similar to 3-quinolinecarbonitrile:
- Antimicrobial Efficacy : A study reported that derivatives with electron-withdrawing groups displayed enhanced antibacterial properties against Staphylococcus aureus and Escherichia coli, suggesting that structural modifications can optimize activity .
- Antitumor Activity : In vitro studies demonstrated that certain quinoline derivatives induced apoptosis in cancer cells through mitochondrial pathways. The presence of hydroxyl groups was crucial for enhancing cytotoxicity .
- Mechanistic Insights : Research indicated that quinoline derivatives could act as inhibitors of specific kinases involved in tumor growth. For instance, compounds were shown to inhibit the proliferation of cancer cells by targeting the PI3K/Akt signaling pathway .
Properties
IUPAC Name |
8-ethyl-4-oxo-1H-quinoline-3-carbonitrile | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10N2O/c1-2-8-4-3-5-10-11(8)14-7-9(6-13)12(10)15/h3-5,7H,2H2,1H3,(H,14,15) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OINBREPAZURXBB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C2C(=CC=C1)C(=O)C(=CN2)C#N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20640785 | |
Record name | 8-Ethyl-4-oxo-1,4-dihydroquinoline-3-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20640785 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
198.22 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
61338-17-8 | |
Record name | 8-Ethyl-4-oxo-1,4-dihydroquinoline-3-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20640785 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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